Cas no 1987135-73-8 (3-(2-Chloroethyl)-1-[4-cyano-3-(trifluoromethyl)phenyl]urea)

• Product Name: 3-(2-Chloroethyl)-1-[4-cyano-3-(trifluoromethyl)phenyl]urea
• CAS No: 1987135-73-8
• MF: C₁₁H₉ClF₃N₃O
• MW: 291.656871557236
• MDL: MFCD28992263
• CID: 4710241
• Update Time: 2025-10-28

3-(2-Chloroethyl)-1-[4-cyano-3-(trifluoromethyl)phenyl]urea Chemical and Physical Properties

Names and Identifiers

• N-(2-Chloroethyl)-N'-[4-cyano-3-(trifluoromethyl)phenyl]urea
• 3-(2-chloroethyl)-1-[4-cyano-3-(trifluoromethyl)phenyl]urea
• 3-(2-Chloroethyl)-1-[4-cyano-3-(trifluoromethyl)phenyl]urea

• MDL： MFCD28992263
• Inchi： 1S/C11H9ClF3N3O/c12-3-4-17-10(19)18-8-2-1-7(6-16)9(5-8)11(13,14)15/h1-2,5H,3-4H2,(H2,17,18,19)
• InChI Key： JYXJWEULVVJLEO-UHFFFAOYSA-N
• SMILES： ClCCNC(NC1C=CC(C#N)=C(C(F)(F)F)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 366
• Topological Polar Surface Area: 64.9

Additional information on 3-(2-Chloroethyl)-1-[4-cyano-3-(trifluoromethyl)phenyl]urea

Introduction to 3-(2-Chloroethyl)-1-[4-cyano-3-(trifluoromethyl)phenyl]urea (CAS No. 1987135-73-8)

3-(2-Chloroethyl)-1-[4-cyano-3-(trifluoromethyl)phenyl]urea (CAS No. 1987135-73-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chloroethyl group, a cyano group, and a trifluoromethylated phenyl ring, which collectively contribute to its potential therapeutic applications and biological activities.

The cyano group in the molecule is known for its ability to enhance the lipophilicity and metabolic stability of compounds, making it a valuable functional group in drug design. The trifluoromethyl moiety, on the other hand, is often associated with improved pharmacokinetic properties and increased biological activity due to its electron-withdrawing nature. The presence of these groups in 3-(2-Chloroethyl)-1-[4-cyano-3-(trifluoromethyl)phenyl]urea suggests that it may have enhanced binding affinity to specific biological targets.

Recent studies have explored the potential of 3-(2-Chloroethyl)-1-[4-cyano-3-(trifluoromethyl)phenyl]urea in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammatory responses. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 3-(2-Chloroethyl)-1-[4-cyano-3-(trifluoromethyl)phenyl]urea has also been investigated for its potential anticancer properties. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/AKT and MAPK, which are frequently dysregulated in cancer cells.

The chloroethyl group in the molecule is another important structural feature that contributes to its biological activity. This group can undergo alkylation reactions with nucleophilic sites in biological systems, potentially leading to covalent modifications of target proteins. This property makes 3-(2-Chloroethyl)-1-[4-cyano-3-(trifluoromethyl)phenyl]urea an interesting candidate for the development of targeted therapies.

To further understand the pharmacological profile of 3-(2-Chloroethyl)-1-[4-cyano-3-(trifluoromethyl)phenyl]urea, several preclinical studies have been conducted to evaluate its safety and efficacy. These studies have shown that the compound exhibits good oral bioavailability and favorable pharmacokinetic properties, making it suitable for further development as a potential therapeutic agent.

In conclusion, 3-(2-Chloroethyl)-1-[4-cyano-3-(trifluoromethyl)phenyl]urea (CAS No. 1987135-73-8) represents a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to explore its mechanisms of action and optimize its properties for clinical use. As new findings emerge, this compound may play a significant role in advancing the treatment options for various diseases.